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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acyl-CoA:cholesterol acyltransferase (ACAT), also known as sterol O-acyltransferase (SOAT),

is a crucial intracellular enzyme that plays a significant role in cellular cholesterol homeostasis.

[1][2] It catalyzes the esterification of free cholesterol with long-chain fatty acids, converting it

into cholesteryl esters for storage in cytoplasmic lipid droplets or for assembly into lipoproteins.

[2][3][4] This process is vital for preventing the cytotoxic accumulation of free cholesterol in

cellular membranes.[1] In mammals, two isoforms exist, ACAT1 and ACAT2, which are

encoded by two different genes and are members of the membrane-bound O-acyltransferase

(MBOAT) family.[1][2] ACAT1 is ubiquitously expressed, while ACAT2 is primarily found in the

liver and intestines.[3] Due to their central role in cholesterol metabolism, ACAT enzymes are

considered therapeutic targets for various diseases, including atherosclerosis, Alzheimer's

disease, and cancer.[1][2]

ACAT-IN-4 hydrochloride is a small molecule inhibitor of the ACAT enzyme. This document

provides detailed guidelines for the preparation, storage, and handling of ACAT-IN-4
hydrochloride stock solutions for in vitro research applications.

Data Presentation
Quantitative data for ACAT-IN-4 hydrochloride is summarized below. Users should always

refer to the certificate of analysis provided by the supplier for lot-specific information.
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Table 1: Chemical and Physical Properties of ACAT-IN-4 Hydrochloride

Property Value

Molecular Formula C₂₅H₃₅NO₅S (as free base)

Molecular Weight 461.61 g/mol (as free base)[5]

Appearance Solid powder

Table 2: Solubility and Storage Recommendations

Solvent Solubility
Recommended Storage
(Stock Solution)

DMSO Soluble

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months.[6]

Ethanol Slightly soluble or insoluble
Not recommended for primary

stock solution.

Water Slightly soluble or insoluble
Not recommended for primary

stock solution.

Note: The hydrochloride salt form may alter solubility characteristics compared to the free base.

It is crucial to perform small-scale solubility tests before preparing a large stock solution.

Experimental Protocols
This section provides a detailed protocol for the preparation of a 10 mM stock solution of

ACAT-IN-4 hydrochloride in DMSO.

Required Materials
ACAT-IN-4 hydrochloride powder

Anhydrous/sterile Dimethyl sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
ACAT-IN-4 hydrochloride is intended for research use only. The toxicological properties

may not have been fully investigated.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.[7]

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to prevent skin and

eye contact.[8]

In case of contact, wash the affected area thoroughly with water.[7][9]

Consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety

information before handling.[7]

Stock Solution Preparation Protocol (10 mM in DMSO)
Step 1: Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

Example calculation for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 461.61 g/mol

Mass (mg) = 4.6161 mg
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Step 2: Weighing the Compound

Before opening, centrifuge the vial of ACAT-IN-4 hydrochloride powder briefly to ensure all

the powder is at the bottom.[10]

Carefully weigh out the calculated mass (e.g., 4.62 mg) of the compound using a calibrated

analytical balance and place it into a sterile vial.

Step 3: Dissolving the Compound

Add the calculated volume of DMSO to the vial containing the powder. To prepare a 10 mM

solution with 4.62 mg of the compound, you would add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (not exceeding 50°C) or brief ultrasonication may be used to aid dissolution

if necessary.[10] However, always check the compound's stability information first.

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into single-use volumes (e.g., 10-50 µL) in sterile,

tightly sealed vials.[6][10][11]

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -20°C or -80°C. For long-term storage (up to 6 months), -80°C is

preferable.[6]

Preparation of Working Solutions
When preparing working solutions for cell-based assays, thaw a single aliquot of the DMSO

stock solution.

Perform serial dilutions of the DMSO stock in your aqueous buffer or cell culture medium

immediately before use.
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It is crucial to ensure the final concentration of DMSO in the assay is low (typically <0.1% to

0.5%) to avoid solvent-induced cytotoxicity or off-target effects.[6]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments to account for any effects of the solvent.[6]

Visualization
ACAT Signaling Pathway
The following diagram illustrates the fundamental role of the ACAT enzyme in cellular

cholesterol metabolism. Excess free cholesterol, derived from sources like LDL receptor-

mediated uptake or de novo synthesis, is transported to the endoplasmic reticulum. There,

ACAT catalyzes its esterification into cholesteryl esters, which are then stored in lipid droplets.

This process is a key mechanism for maintaining cholesterol homeostasis.
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Caption: Role of ACAT in cellular cholesterol esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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